N-((5-Bromo-2-thienyl)methylene)-4-(4-methylbenzyl)-1-piperazinamine

• IUPAC Name: (E)-1-(5-bromothiophen-2-yl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine
• InChI: InChI=1S/C17H20BrN3S/c1-14-2-4-15(5-3-14)13-20-8-10-21(11-9-20)19-12-16-6-7-17(18)22-16/h2-7,12H,8-11,13H2,1H3/b19-12+
• InChI Key: XOMLMJAWGVMUAW-XDHOZWIPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=CC=C(S3)Br
• Isomeric SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)/N=C/C3=CC=C(S3)Br
• Molecular Formula: C17H20BrN3S
• Molecular Weight: 378.3 g/mol
• CAS No.: 303102-28-5

Description

N-((5-Bromo-2-thienyl)methylene)-4-(4-methylbenzyl)-1-piperazinamine is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-((5-Bromo-2-thienyl)methylene)-4-(4-methylbenzyl)-1-piperazinamine typically involves the following steps:

Formation of the thienylmethylene intermediate: This can be achieved by reacting 5-bromo-2-thiophenecarboxaldehyde with an appropriate reagent to form the thienylmethylene moiety.

Coupling with piperazine: The intermediate is then reacted with 4-(4-methylbenzyl)piperazine under suitable conditions, such as in the presence of a base and a solvent like ethanol or methanol.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-((5-Bromo-2-thienyl)methylene)-4-(4-methylbenzyl)-1-piperazinamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the thienyl ring can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like amines or thiols.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a sulfoxide or sulfone, while substitution could introduce various functional groups into the thienyl ring.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent.

Industry: Could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-((5-Bromo-2-thienyl)methylene)-4-(4-methylbenzyl)-1-piperazinamine would depend on its specific biological target. Generally, piperazine derivatives can interact with various molecular targets, such as enzymes or receptors, to exert their effects. The exact pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• N-((5-Bromo-2-thienyl)methylene)-4-(4-chlorobenzyl)-1-piperazinamine
• N-((5-Bromo-2-thienyl)methylene)-4-(4-fluorobenzyl)-1-piperazinamine

Uniqueness

N-((5-Bromo-2-thienyl)methylene)-4-(4-methylbenzyl)-1-piperazinamine is unique due to the specific combination of the thienylmethylene and piperazine moieties, which may confer distinct biological activities and chemical properties compared to other similar compounds.